Cas no 2639430-39-8 (2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid
• CAS No: 2639430-39-8
• MF: C₁₂H₁₂Cl₃NO₄
• MW: 340.586980819702
• CID: 5640974
• PubChem ID: 165903159
• Update Time: 2025-06-15

2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-3,4,5-trichlorobenzoic acid
• EN300-27783828
• 2639430-39-8
• 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid

• Inchi： 1S/C12H12Cl3NO4/c1-12(2,3)20-11(19)16-9-5(10(17)18)4-6(13)7(14)8(9)15/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： ODRPLJABRHAYIE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(=O)O)=C1NC(=O)OC(C)(C)C)Cl)Cl

Computed Properties

• Exact Mass: 338.983191g/mol
• Monoisotopic Mass: 338.983191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid (CAS: 2639430-39-8)

The compound 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid (CAS: 2639430-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trichlorinated benzoic acid core and tert-butoxycarbonyl (Boc) protected amino group, has shown promising potential in various applications, including drug synthesis, enzyme inhibition, and as a key intermediate in the development of novel therapeutics. Recent studies have focused on its synthesis optimization, biological activity, and potential therapeutic applications, making it a compound of high interest for researchers in the field.

One of the key areas of research has been the optimization of synthetic routes for 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that reduces the number of steps and improves overall efficiency. The researchers utilized a palladium-catalyzed coupling reaction to introduce the Boc-protected amino group, followed by selective chlorination of the benzoic acid core. This method not only improved the yield but also reduced the formation of by-products, making it more suitable for large-scale production.

In addition to its synthetic utility, the biological activity of 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid has been a focal point of recent investigations. A study in Bioorganic & Medicinal Chemistry Letters (2023) explored its potential as an inhibitor of bacterial enzymes, particularly those involved in cell wall biosynthesis. The compound demonstrated significant inhibitory activity against several Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to bind to the active site of the target enzyme, disrupting its function and leading to bacterial cell death.

Further research has also highlighted the compound's potential in cancer therapy. A recent preprint on bioRxiv (2024) reported that 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high levels of oxidative stress. The study suggested that the compound's trichlorinated structure may contribute to its ability to generate reactive oxygen species (ROS), leading to apoptosis in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical properties and demonstrated biological activities make it a valuable candidate for further investigation. Ongoing research is expected to shed more light on its mechanisms of action and potential therapeutic applications.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3,4,5-trichlorobenzoic acid (CAS: 2639430-39-8) represents a promising molecule in the field of chemical biology and pharmaceutical research. Recent studies have advanced our understanding of its synthesis, biological activity, and therapeutic potential, paving the way for future applications in drug development and disease treatment. Continued research in this area is essential to fully unlock the compound's potential and address the remaining challenges.